Diethyl imidazole-2,4-dicarboxylate
Overview
Description
“1H-Imidazole-2,4-dicarboxylic acid, diethyl ester” is a chemical compound with the molecular formula C7H8N2O4 . It is also known by other names such as dimethyl 4,5-imidazoledicarboxylate, 1h-imidazole-4,5-dicarboxylic acid dimethyl ester, dimethyl imidazole-4,5-dicarboxylate, and 1h-imidazole-4,5-dicarboxylic acid, dimethyl ester .
Molecular Structure Analysis
The molecular structure of “1H-Imidazole-2,4-dicarboxylic acid, diethyl ester” consists of an imidazole ring with two carboxylic acid groups at the 2 and 4 positions . The exact 3D structure can be viewed using specialized software .Physical and Chemical Properties Analysis
The molecular weight of “1H-Imidazole-2,4-dicarboxylic acid, diethyl ester” is 184.1494 g/mol . Additional physical and chemical properties were not found in the available resources.Scientific Research Applications
Organic Synthesis and Library Construction
"1H-Imidazole-2,4-dicarboxylic acid, diethyl ester" and its derivatives serve as key scaffolds in the synthesis of diverse chemical libraries. For example, Solinas et al. (2009) demonstrated the parallel synthesis of a library of symmetrically- and dissymmetrically-disubstituted imidazole-4,5-dicarboxamides bearing amino acid esters. These compounds exhibit intramolecular hydrogen bonding, predisposing the presentation of amino acid pharmacophores for potential biological activity screening (Solinas, Dicesare, & Baures, 2009). Similarly, in 2008, the same group prepared a library of dissymmetrically disubstituted imidazole-4,5-dicarboxamides with amino acid ester and alkanamide substituents, hypothesized as potential kinase inhibitors due to their purine mimicry (Solinas, Dicesare, & Baures, 2008).
Biomimetic Complexes and Coordination Chemistry
The imidazole dicarboxylic acid framework is also utilized in biomimetic chemistry and coordination polymer synthesis. Materazzi et al. (2013) explored the synthesis of Cu(II) and Ni(II) complexes with imidazole-4,5-dicarboxylic acid as ligands, demonstrating their stability and potential for evolved gas analysis in thermoanalytical techniques (Materazzi, Foti, & Crea, 2013).
Antitumor and Antimicrobial Activity
Compounds derived from "1H-Imidazole-2,4-dicarboxylic acid, diethyl ester" have been investigated for their biological activities. Andreani et al. (1983) synthesized esters of imidazo[2,1‐b]thiazole‐5‐carboxylic acids to assess their antitumor activity, although these specific compounds did not show significant effects (Andreani, Rambaldi, Bonazzi, Fabbri, Greci, Galatulas, & Bossa, 1983). In the field of antimicrobial research, Gupta et al. (2004) discovered novel ring-substituted-1H-imidazole-4-carboxylic acid ethyl esters with significant anti-tuberculosis activity, highlighting the potential of these compounds in combating drug-resistant strains of M. tuberculosis (Gupta, Hameed, & Jain, 2004).
Catalysis and Chemical Transformations
N-heterocyclic carbenes derived from imidazole compounds, including those related to "1H-Imidazole-2,4-dicarboxylic acid, diethyl ester," have been applied as catalysts in transesterification and acylation reactions, showcasing their versatility and efficiency in organic synthesis (Grasa, Kissling, & Nolan, 2002).
Materials Science and Luminescence Sensing
Imidazole-based frameworks have found applications in materials science, particularly in luminescence sensing. Shi et al. (2015) developed dimethylphenyl imidazole dicarboxylate-based lanthanide(III)-organic frameworks sensitive to benzaldehyde derivatives, demonstrating their utility as fluorescence sensors for chemical detection (Shi, Zhong, Guo, & Li, 2015).
Safety and Hazards
Mechanism of Action
Target of Action
Diethyl imidazole-2,4-dicarboxylate, also known as diethyl 1H-imidazole-2,5-dicarboxylate or 1H-Imidazole-2,4-dicarboxylic acid, diethyl ester, is a complex compound with a variety of potential targets. Imidazole derivatives have been found to interact with a variety of targets such as monomeric sarcosine oxidase, nicotinate-nucleotide–dimethylbenzimidazole phosphoribosyltransferase, myoglobin, nitric oxide synthase, inducible, adenylate kinase 2, mitochondrial, serine/threonine-protein kinase pim-1, isopentenyl-diphosphate delta-isomerase, alpha,alpha-trehalose-phosphate synthase [udp-forming], leukotriene a-4 hydrolase, gephyrin, acyl carrier protein, sensor protein fixl, cytochrome c, circadian clock protein kaib, histidinol dehydrogenase, acyl-coa thioesterase i, a/g-specific adenine glycosylase .
Mode of Action
Imidazole derivatives are known to interact with their targets in a variety of ways, often leading to changes in cellular processes .
Biochemical Pathways
Imidazole derivatives are known to play a role in a variety of biochemical pathways .
Pharmacokinetics
These properties would have a significant impact on the bioavailability of the compound, influencing its efficacy and potential side effects .
Result of Action
Imidazole derivatives are known to have a wide range of effects, depending on their specific targets and mode of action .
Action Environment
Factors such as ph, temperature, and the presence of other compounds could potentially influence the action of this compound .
Properties
IUPAC Name |
diethyl 1H-imidazole-2,5-dicarboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2O4/c1-3-14-8(12)6-5-10-7(11-6)9(13)15-4-2/h5H,3-4H2,1-2H3,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GATNVKATWLZAGO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CN=C(N1)C(=O)OCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30467248 | |
Record name | 1H-Imidazole-2,4-dicarboxylic acid, diethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30467248 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
86724-13-2 | |
Record name | 1H-Imidazole-2,4-dicarboxylic acid, diethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30467248 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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